Cas no 2228963-64-0 (3-hydroxy-3-(3-methyl-1,2-oxazol-5-yl)propanenitrile)

• Product Name: 3-hydroxy-3-(3-methyl-1,2-oxazol-5-yl)propanenitrile
• CAS No: 2228963-64-0
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• CID: 6429809
• PubChem ID: 165716656
• Update Time: 2025-05-20

3-hydroxy-3-(3-methyl-1,2-oxazol-5-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-3-(3-methyl-1,2-oxazol-5-yl)propanenitrile
• 2228963-64-0
• EN300-1788690

• Inchi： 1S/C7H8N2O2/c1-5-4-7(11-9-5)6(10)2-3-8/h4,6,10H,2H2,1H3
• InChI Key： ORJHCWFRVKJSGU-UHFFFAOYSA-N
• SMILES： O1C(=CC(C)=N1)C(CC#N)O

Computed Properties

• Exact Mass: 152.058577502g/mol
• Monoisotopic Mass: 152.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 70Ų

Additional information on 3-hydroxy-3-(3-methyl-1,2-oxazol-5-yl)propanenitrile

Compound CAS No. 2228963-64-0: 3-Hydroxy-3-(3-methyl-1,2-oxazol-5-yl)propanenitrile

The compound with CAS No. 2228963-64-0, commonly referred to as 3-hydroxy-3-(3-methyl-1,2-oxazol-5-yl)propanenitrile, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a hydroxyl group, a nitrile group, and a substituted oxazole ring. The combination of these functional groups makes it a versatile molecule with potential applications in drug discovery and material science.

Recent studies have highlighted the importance of oxazole-containing compounds in medicinal chemistry. The oxazole ring in 3-hydroxy-3-(3-methyl-1,2-oxazol-5-yl)propanenitrile is known to exhibit significant biological activity, particularly in anti-inflammatory and antioxidant assays. Researchers have found that the methyl substitution on the oxazole ring enhances the molecule's stability and bioavailability, making it a promising candidate for further therapeutic exploration.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the oxazole precursor. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For instance, the use of transition metal catalysts has significantly improved the yield and purity of the final product. This has not only streamlined the production process but also reduced costs, making it more accessible for large-scale applications.

In terms of applications, 3-hydroxy-3-(3-methyl-1,2-oxazol-5-yl)propanenitrile has shown potential in the development of novel drugs targeting inflammatory diseases. Its hydroxyl group plays a crucial role in hydrogen bonding interactions, which are essential for binding to target proteins. Additionally, the nitrile group contributes to the molecule's lipophilicity, enhancing its ability to cross cellular membranes.

Recent research has also explored the use of this compound in materials science. Its unique electronic properties make it a candidate for applications in organic electronics and optoelectronics. For example, studies have demonstrated that thin films of this compound exhibit favorable charge transport characteristics, which could be utilized in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs).

The structural versatility of 3-hydroxy-3-(3-methyl-1,2-oxazol-5-yl)propanenitrile opens up possibilities for further modification and functionalization. By altering substituents on the oxazole ring or modifying the nitrile group, chemists can tailor the molecule's properties for specific applications. This adaptability underscores its potential as a building block for more complex molecular architectures.

In conclusion, CAS No. 2228963-64-0 represents a valuable compound with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it an intriguing subject for both fundamental research and applied development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.